Cas no 957487-34-2 (3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 957487-34-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 3059528
• PubChem ID: 6484397
• Update Time: 2025-04-21

3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid
• 3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• DTXSID501208030
• HMS1699C06
• STK342037
• 3-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• EN300-1870558
• 3-(1-ethylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• 3-(1-Ethyl-1H-pyrazol-4-yl)-5-isoxazolecarboxylic acid
• 3-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
• AKOS000310429
• 957487-34-2

• Inchi： 1S/C9H9N3O3/c1-2-12-5-6(4-10-12)7-3-8(9(13)14)15-11-7/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： QPEZKZWHJPOPDX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=NN(C=2)CC)=N1

Computed Properties

• Exact Mass: 207.06439116Da
• Monoisotopic Mass: 207.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.2Ų

3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT